Cas no 39003-07-1 (3-Hexanol, 5-methyl-, (3R)-)

• Product Name: 3-Hexanol, 5-methyl-, (3R)-
• CAS No: 39003-07-1
• MF: C₇H₁₆O
• MW: 116.201342582703
• CID: 1503244
• Update Time: 2024-08-24

3-Hexanol, 5-methyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexanol, 5-methyl-, (3R)-

• Inchi： 1S/C7H16O/c1-4-7(8)5-6(2)3/h6-8H,4-5H2,1-3H3/t7-/m1/s1
• InChI Key： RGCZULIFYUPTAR-SSDOTTSWSA-N
• SMILES： CC[C@@H](O)CC(C)C

Computed Properties

• Exact Mass: 116.12018

Experimental Properties

• Density: 0.816±0.06 g/cm3(Predicted)
• Boiling Point: 152.7±8.0 °C(Predicted)
• PSA: 20.23
• pka: 15.31±0.20(Predicted)